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Compound of Interest

Compound Name: Methyl stearate-d35

Cat. No.: B12301188

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of
methyl stearate-d35. Due to the limited availability of experimental data for the deuterated
form, this guide presents the known values for methyl stearate-d35 alongside the more
extensively documented properties of its non-deuterated counterpart, methyl stearate, which
serves as a close proxy. This document is intended to be a valuable resource for researchers
and professionals in drug development and other scientific fields who utilize stable isotope-
labeled compounds.

Core Physical and Chemical Properties

Methyl stearate-d35 is a deuterated form of methyl stearate, where 35 of the hydrogen atoms
have been replaced with deuterium. This isotopic labeling makes it a valuable internal standard
for mass spectrometry-based quantification of fatty acids.

Table 1: General Properties of Methyl Stearate-d35 and Methyl Stearate
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Property Methyl Stearate-d35 Methyl Stearate
Stearic-d35 acid, methyl ester; Methyl octadecanoate; Stearic
Synonyms .
Methyl D-35-Octadecanoate acid methyl ester
CAS Number 29823-25-4 112-61-8
Molecular Formula C19H3D3502[1] C19oH3802[2][3][4][5]
Molecular Weight 333.72 g/mol 298.50 g/mol
) o o ) White crystalline powder or
Physical State Liquid (supplied in solution)

solid

Table 2: Thermal and Density Properties

The following thermal and density data are for the non-deuterated methyl stearate and can be
used as an approximation for methyl stearate-d35. Isotopic substitution with deuterium
typically has a minimal effect on these bulk physical properties.

Property Value (for Methyl Stearate)
Melting Point 37-41 °C (98.6-105.8 °F)
Boiling Point 215 °C (419 °F) at 15 mmHg
Flash Point > 112 °C (> 233.6 °F)

Density 0.86 g/cms3 at 20 °C (68 °F)

Table 3: Solubility Profile

The solubility of methyl stearate-d35 is expected to be very similar to that of methyl stearate.
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Solvent Solubility of Methyl Stearate
Water Insoluble

Chloroform Soluble

Ethanol Soluble

Hexane Soluble

Heptane Soluble

Tetrahydrofuran (THF) Soluble

Acetonitrile Soluble

Dimethyl Sulfoxide (DMSO) 8 mg/mL (26.8 mM)

Experimental Protocols

Detailed experimental protocols for determining the physical properties of fatty acid methyl
esters (FAMESs), such as methyl stearate-d35, are outlined below. These are generalized
methods that can be adapted for specific laboratory settings.

Determination of Melting Point (Capillary Method)

This method is suitable for crystalline solids like methyl stearate.

o Sample Preparation: A small amount of the solid sample is introduced into a capillary tube,
which is then sealed at one end.

o Apparatus Setup: The capillary tube is attached to a thermometer and placed in a melting
point apparatus, which contains a heating block or an oil bath.

o Heating: The apparatus is heated slowly, at a rate of approximately 1-2°C per minute, as the
temperature approaches the expected melting point.

o Observation: The temperature at which the substance begins to melt (the first appearance of
liquid) and the temperature at which it becomes completely liquid are recorded as the

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b12301188?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12301188?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

melting point range. A sharp melting point range (typically 0.5-1°C) is indicative of a pure
compound.

Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis

GC-MS is the primary technique for the analysis of FAMEs and for utilizing methyl stearate-
d35 as an internal standard.

e Sample Preparation: Lipids are extracted from the sample matrix. The fatty acids are then
converted to their corresponding methyl esters (FAMES) through a process of esterification
or transesterification. A known amount of the internal standard, methyl stearate-d35, is
added to the sample.

« Injection: A small volume (typically 1 pL) of the FAMESs solution (dissolved in a solvent like
hexane or heptane) is injected into the gas chromatograph.

o Separation: The FAMEs are separated based on their boiling points and polarity as they pass
through a capillary column (e.g., a Carbowax-type or biscyanopropyl phase column).

o Detection: The separated FAMEs are ionized (e.g., by electron ionization) and detected by a
mass spectrometer, which provides information about their mass-to-charge ratio and
fragmentation patterns.

e Quantification: The abundance of the target analyte is determined by comparing its peak
area to the peak area of the known amount of the internal standard, methyl stearate-d35.

Solubility Testing

¢ Solvent Selection: A range of solvents with varying polarities are chosen for the test.

o Sample Addition: A pre-weighed amount of the solute (e.g., 10 mg of methyl stearate) is
added to a specific volume of the solvent (e.g., 1 mL) in a vial at a controlled temperature
(e.g., room temperature).

¢ Mixing: The mixture is agitated (e.g., by vortexing or stirring) to facilitate dissolution.
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o Observation: The mixture is visually inspected for the presence of undissolved solute. If the
solute completely dissolves, it is considered soluble under those conditions.

Mandatory Visualizations

The following diagrams illustrate the experimental workflow for using methyl stearate-d35 as
an internal standard in GC-MS analysis and a logical relationship diagram for troubleshooting
common issues in the analysis of long-chain esters.
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Experimental Workflow: Quantification of Fatty Acids Using Methyl Stearate-d35 as an Internal Standard
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Caption: Workflow for fatty acid quantification using methyl stearate-d35.
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Troubleshooting Logic for Long-Chain Ester Analysis
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Caption: Troubleshooting guide for long-chain ester analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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